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Compound of Interest

Compound Name: 6-O-Nicotiylbarbatin C

Cat. No.: B15593182

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the proper handling, storage, and use of
6-O-Nicotinoylbarbatin C (CAS No: 1015776-92-7). Adherence to these guidelines is crucial for
maintaining the integrity of the compound and ensuring laboratory safety.

Compound Information

Property Value
Molecular Formula C26H31NO6
Molecular Weight 453.5 g/mol
Physical Description Powder
Purity >98%

CAS Number 1015776-92-7

Storage and Stability

Proper storage of 6-O-Nicotinoylbarbatin C is critical to prevent degradation and ensure its
stability for research applications.

Storage Conditions Summary:
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Storage ]
Form Duration Notes
Temperature
Store in a sealed,
Powder -20°C Up to 3 years cool, and dry
environment.
For shorter-term
storage, ensure the
4°C Up to 2 years ] o
container is tightly
sealed.
Avoid repeated
In Solvent -80°C Up to 6 months
freeze-thaw cycles.
If stored for longer, re-
examination of the
-20°C Up to 1 month

solution’'s efficacy is

recommended.[1][2]

Handling Procedures

Due to the absence of a specific Material Safety Data Sheet (MSDS) for 6-O-Nicotinoylbarbatin
C, general laboratory safety precautions for handling chemical compounds of this nature
should be strictly followed.

General Precautions:

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

» Handle the compound in a well-ventilated area, preferably in a chemical fume hood.
¢ Avoid inhalation of dust and direct contact with skin and eyes.
o Keep away from foodstuffs, beverages, and feed.

e Wash hands thoroughly before breaks and at the end of work.
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Upon Receipt: The product is typically shipped at room temperature, which is acceptable for
short-term transport. Upon receipt, it is important to adhere to the long-term storage
recommendations. If the compound has adhered to the cap or neck of the vial during shipping,
gently tap the vial to settle the powder to the bottom.[1][2]

Solubility and Solution Preparation

Solvents: 6-O-Nicotinoylbarbatin C is soluble in the following organic solvents:

Chloroform

Dichloromethane

Ethyl Acetate

Dimethyl Sulfoxide (DMSO)

Acetone

Protocol for Preparing a Stock Solution:

Weighing: Accurately weigh the desired amount of 6-O-Nicotinoylbarbatin C powder using an
analytical balance.

o Solvent Addition: Add the appropriate volume of the chosen solvent to the vial.

» Enhancing Solubility: To achieve higher solubility, it is recommended to warm the tube to
37°C and use an ultrasonic bath for a short period.

o Storage of Stock Solution: Store the stock solution in a tightly sealed vial at -20°C or -80°C
as per the recommended guidelines.

Experimental Workflows

The following diagrams illustrate the general workflows for handling and preparing 6-O-
Nicotinoylbarbatin C for experimental use.
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Caption: Workflow for receiving and storing 6-O-Nicotinoylbarbatin C powder.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15593182?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing
6/Veigh Compoun(a

Gdd Solvent (e.g., DMSOD

[Warm to 37°C & Sonicate (if needed))

Store Stock Solution
(-20°C or -80°C)

Grepare Working Dilutions]

Click to download full resolution via product page
Caption: Workflow for preparing a stock solution and working dilutions.

Safety Protocols

The following logical diagram outlines the necessary safety precautions when working with 6-
O-Nicotinoylbarbatin C.
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Working with 6-O-Nicotinoylbarbatin C

\ \Ha@rlg Procedures \
Use in a Well-Ventilated Area Avoid Inhalation & Direct Contact Wash Hands After Use
(Fume Hood)

Emergency Procedures
Eye Contact: Skin Contact: Inhalation:
Rinse with Water Wash with Soap & Water Move to Fresh Air

[Safety Glasseg [Glovesj E_ab Coaa

[ Personat Protective Equipment

Click to download full resolution via product page
Caption: Key safety precautions for handling 6-O-Nicotinoylbarbatin C.

Disclaimer: The information provided is based on available data from chemical suppliers. A
comprehensive Material Safety Data Sheet (MSDS) for 6-O-Nicotinoylbarbatin C was not
found. Therefore, all handling and safety procedures should be conducted with the utmost
caution and in accordance with standard laboratory safety practices for handling novel
chemical compounds. It is the responsibility of the user to conduct a thorough risk assessment
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15593182?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

